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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of octylbenzene waste. The

information is presented in a question-and-answer format to directly address potential issues

encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with octylbenzene?

While octylbenzene is not classified as a hazardous substance under GHS (Globally

Harmonized System of Classification and Labelling of Chemicals), it is a combustible liquid and

can cause irritation upon contact with the eyes, skin, or if inhaled.[1] It is important to handle it

in a well-ventilated area and avoid creating vapors.[2]

2. What personal protective equipment (PPE) should I wear when handling octylbenzene and

its waste?

At a minimum, you should wear:

Safety glasses or goggles: To protect your eyes from splashes.

Chemical-resistant gloves: Nitrile rubber gloves are recommended.[3] However, as

octylbenzene is an aromatic hydrocarbon, breakthrough times for nitrile gloves may be
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short, especially with prolonged contact.[2][4] It is crucial to change gloves immediately if

they become contaminated.

Laboratory coat: To protect your skin and clothing.

3. What should I do in case of a small octylbenzene spill in the lab?

For a small spill:

Ensure the area is well-ventilated.

Remove all sources of ignition.

Wear appropriate PPE (see FAQ #2).

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

Sweep or shovel the absorbed material into a suitable, labeled container for disposal.[2][5]

4. How should I store octylbenzene waste before disposal?

Store octylbenzene waste in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area.[2][5] Keep it away from heat, direct sunlight, and incompatible materials

such as strong oxidizing agents.[6]

5. What is the proper method for disposing of octylbenzene waste?

Octylbenzene waste should be disposed of as hazardous waste. Do not pour it down the drain

or mix it with general laboratory trash.[2] Collect it in a designated, labeled container and follow

your institution's hazardous waste disposal procedures.

6. Are there any established occupational exposure limits (OELs) for octylbenzene?

Currently, there are no specific occupational exposure limits (e.g., PEL, TLV) established for n-

octylbenzene by major regulatory bodies such as OSHA or ACGIH.[5][7] However, it is always

recommended to minimize exposure and work in a well-ventilated area.
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Issue Probable Cause Solution

Strong aromatic odor detected

during experiment.

Inadequate ventilation or a

small, undetected spill.

1. Immediately stop work and

ensure your fume hood is

functioning correctly. 2. Check

for any spills in your work area.

3. If the odor persists,

evacuate the area and inform

your lab supervisor or safety

officer.

Skin irritation after handling

octylbenzene.

Direct skin contact with the

chemical.

1. Immediately wash the

affected area with plenty of

soap and water.[2] 2. Remove

any contaminated clothing. 3.

If irritation persists, seek

medical attention.[5]

Nitrile gloves appear to be

swelling or degrading.

Permeation of octylbenzene

through the glove material.

1. Immediately remove and

dispose of the contaminated

gloves. 2. Wash your hands

thoroughly with soap and

water. 3. For prolonged or

immersive work with

octylbenzene, consider using

gloves with higher chemical

resistance to aromatic

hydrocarbons, such as Viton™

or laminate film gloves, and

always consult the glove

manufacturer's compatibility

chart.

Quantitative Data Summary
The following table summarizes available quantitative data for n-octylbenzene.
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Property Value Source

CAS Number 2189-60-8 [8]

Molecular Formula C₁₄H₂₂ [2]

Molecular Weight 190.32 g/mol [2]

Appearance Colorless liquid [2]

Boiling Point 261-263 °C [4]

Melting Point -36 °C [4]

Flash Point 107 °C (224.6 °F) [2][4][8]

Density 0.858 g/mL at 25 °C [4]

Occupational Exposure Limits

(OELs)
Not established [5][7]

Aquatic Toxicity (Daphnia

magna, 48h EC50)

0.009 mg/L (for Benzene, C10-

16-alkyl derivs.)
[9]

Detailed Experimental Protocol: Quenching of a
Grignard Reaction and Octylbenzene Waste
Generation
This protocol describes a common synthetic chemistry procedure that uses an octylbenzene
co-solvent and generates octylbenzene-containing waste.

Objective: To quench a Grignard reaction where octylbenzene is used as a high-boiling point

co-solvent and to properly handle the resulting waste stream.

Materials:

Reaction mixture containing Grignard reagent, substrate, and octylbenzene/THF solvent

system.

Saturated aqueous ammonium chloride (NH₄Cl) solution.
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Diethyl ether.

Anhydrous magnesium sulfate (MgSO₄).

Separatory funnel.

Erlenmeyer flasks.

Labeled waste container for halogenated organic waste.

Labeled waste container for non-halogenated organic waste (containing octylbenzene).

Labeled container for aqueous waste.

Procedure:

Preparation:

Ensure all work is performed in a certified chemical fume hood.

Wear appropriate PPE: safety goggles, lab coat, and nitrile gloves.

Have spill containment materials readily available.

Prepare a labeled waste container specifically for "Non-halogenated organic waste

containing octylbenzene."

Reaction Quenching:

Cool the reaction mixture in an ice bath to control the exothermic quenching process.

Slowly add the saturated aqueous NH₄Cl solution to the reaction mixture with vigorous

stirring.

Allow the mixture to warm to room temperature.

Extraction:

Transfer the quenched reaction mixture to a separatory funnel.
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Add diethyl ether to the separatory funnel to extract the organic product.

Shake the funnel gently, venting frequently to release pressure.

Allow the layers to separate. The upper layer is the organic phase containing the product,

octylbenzene, THF, and diethyl ether. The lower layer is the aqueous phase.

Drain the lower aqueous layer into a beaker labeled "Aqueous Waste."

Wash the organic layer with brine (saturated NaCl solution).

Drain the brine wash into the "Aqueous Waste" beaker.

Drying and Filtration:

Transfer the organic layer to an Erlenmeyer flask.

Add anhydrous MgSO₄ to the organic layer to remove residual water.

Filter the mixture to remove the MgSO₄. The filtrate contains the desired product in the

octylbenzene/ether/THF solvent mixture.

Waste Segregation and Collection:

Aqueous Waste: The aqueous layers collected in the beaker should be placed in the

designated "Aqueous Waste" container.

Solid Waste: The used MgSO₄ and filter paper should be placed in a solid waste container

for solvent-contaminated solids.

Organic Waste: After product isolation (e.g., via distillation or chromatography), the

remaining octylbenzene-containing solvent will be the primary waste stream. Collect this

in the pre-labeled "Non-halogenated organic waste containing octylbenzene" container.
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Octylbenzene Waste Disposal Workflow

Experiment Generates
Octylbenzene Waste

Collect Waste in a
Labeled, Compatible Container

Is the waste mixed with
halogenated solvents?

Segregate as
Non-Halogenated Waste

No

Segregate as
Halogenated Waste

Yes

Store in Designated
Waste Accumulation Area

Request Hazardous
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Caption: Workflow for the safe disposal of octylbenzene waste.
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Octylbenzene Spill Response
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Caption: Decision-making process for responding to an octylbenzene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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